Cas no 107096-52-6 (2-METHYL-6-NITROBENZALDEHYDE)

2-METHYL-6-NITROBENZALDEHYDE structure
2-METHYL-6-NITROBENZALDEHYDE structure
Product Name:2-METHYL-6-NITROBENZALDEHYDE
CAS No:107096-52-6
MF:C8H7NO3
MW:165.146082162857
CID:1006308
PubChem ID:14098278
Update Time:2025-04-20

2-METHYL-6-NITROBENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 2-METHYL-6-NITROBENZALDEHYDE
    • 2-methyl-6-nitrobenzylaldehyde
    • 2-nitro-6-methylbenzaldehyde
    • 6-methyl-2-nitrobenzaldehyde
    • AB58397
    • AGN-PC-000EIN
    • Benzaldehyde, 2-methyl-6-nitro-
    • AKOS006303391
    • EN300-1725356
    • LBHWNZFYCKTRFN-UHFFFAOYSA-N
    • 107096-52-6
    • MFCD10696870
    • SCHEMBL700297
    • DA-20162
    • BS-44311
    • F2167-9483
    • F85779
    • MDL: MFCD10696870
    • Inchi: 1S/C8H7NO3/c1-6-3-2-4-8(9(11)12)7(6)5-10/h2-5H,1H3
    • InChI Key: LBHWNZFYCKTRFN-UHFFFAOYSA-N
    • SMILES: O=CC1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 165.04261
  • Monoisotopic Mass: 165.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21

2-METHYL-6-NITROBENZALDEHYDE Pricemore >>

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